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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cannabidivarin (CBDV) is a non-psychoactive phytocannabinoid found in the Cannabis sativa

plant.[1] Structurally similar to the more well-known cannabidiol (CBD), CBDV is distinguished

by a propyl side chain, which influences its pharmacological profile.[2] This compound is

garnering significant interest within the scientific community for its therapeutic potential,

particularly in the fields of neurology and inflammation.[1] This guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and biological activities of

CBDV, along with relevant experimental methodologies.

Chemical Structure and Identification
CBDV, or 2-[(1R,6R)-6-Isopropenyl-3-methylcyclohex-2-en-1-yl]-5-propylbenzene-1,3-diol, is a

homolog of cannabidiol (CBD). The key structural difference is the substitution of CBD's pentyl

side chain with a propyl group.

Key Identifiers:

IUPAC Name: 2-[(1R,6R)-6-Isopropenyl-3-methylcyclohex-2-en-1-yl]-5-propylbenzene-1,3-

diol

CAS Number: 24274-48-4[2]
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Molecular Formula: C₁₉H₂₆O₂

SMILES: CCCc1cc(O)c(c(O)c1)[C@H]2C=C(C)CC[C@H]2C(=C)C

InChI: InChI=1S/C19H26O2/c1-4-5-13-9-16(20)18(17(21)10-13)15-8-12(3)6-7-

14(15)11(2)2/h8-10,14-15,20-21H,4-7H2,1-3H3/t14-,15+/m0/s1

Physicochemical Properties
The following table summarizes the key physicochemical properties of Cannabidivarin.

Property Value Reference

Molecular Weight 286.41 g/mol N/A

Appearance Crystalline solid N/A

Solubility

Soluble in organic solvents

such as ethanol, methanol,

and chloroform.

N/A

LogP (Predicted) ~5.5 N/A

Biological Activity and Signaling Pathways
CBDV has demonstrated a range of biological activities, with significant potential as an anti-

epileptic, anti-inflammatory, and neuroprotective agent.[1] Its mechanisms of action are

multifaceted and involve modulation of several key signaling pathways.

Key Therapeutic Properties:

Anti-Epileptic Properties: Studies suggest CBDV can reduce the frequency and severity of

seizures, potentially by modulating neuronal excitability through interactions with specific

brain receptors.[1]

Anti-Inflammatory Effects: CBDV exhibits anti-inflammatory properties that may be beneficial

for conditions such as inflammatory bowel disease and neurodegenerative disorders.[1]
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Neuroprotective Effects: Research indicates that CBDV may help protect and preserve brain

cells, suggesting its potential in slowing the progression of neurodegenerative diseases like

Parkinson's and Alzheimer's.[1]

Potential in Autism Spectrum Disorders (ASDs): Preliminary studies have shown that CBDV

may alleviate some behavioral difficulties associated with ASDs.[1]

The signaling pathways of CBDV are believed to be similar to those of CBD, involving

interactions with the endocannabinoid system and other receptor targets.

Caption: Putative signaling pathways of CBDV, highlighting its interaction with various

receptors to produce cellular effects.

Experimental Protocols
Chemical Synthesis
A common method for the synthesis of CBDV and its analogs is through the acid-catalyzed

reaction of an appropriate resorcinol (in this case, one with a three-carbon side chain) with a

terpene such as (+)-p-mentha-2,8-dien-1-ol.[3] Continuous flow chemical synthesis has been

explored as a practical and scalable method.

Example Protocol: Continuous Flow Synthesis of CBDV

Solution Preparation:

Solution A: Dissolve olivetol (with a three-carbon side chain) and (+)-p-mentha-2,8-dien-1-

ol in a suitable solvent like dichloromethane (DCM).

Solution B: Dissolve a Lewis acid catalyst (e.g., BF₃·Et₂O) in DCM.

Reaction:

Pump both solutions simultaneously into a T-connector.

Pass the combined solution through a coil reactor with a defined residence time (e.g., 7

minutes).
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Quenching and Extraction:

The output from the reactor is quenched with a basic solution (e.g., saturated sodium

bicarbonate).

The organic layer is separated, washed, dried, and the solvent is evaporated to yield the

crude product.

Purification:

The crude product is purified using chromatographic techniques such as flash

chromatography or high-performance liquid chromatography (HPLC) to obtain pure CBDV.

The following diagram illustrates a generalized workflow for the synthesis and purification of

CBDV.

Caption: A generalized workflow for the continuous flow synthesis and purification of

Cannabidivarin (CBDV).

Analytical Characterization
The structure and purity of synthesized CBDV are confirmed using various analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Used for detailed structural elucidation

of the molecule.

High-Performance Liquid Chromatography (HPLC): Employed for the separation and

quantification of CBDV and any impurities.[4]

Mass Spectrometry (MS): Provides precise molecular weight and structural information,

aiding in the identification of CBDV and its analogs.[4]

Summary and Future Directions
Cannabidivarin (CBDV) is a promising phytocannabinoid with a distinct chemical structure and

a compelling pharmacological profile. Its potential as an anti-convulsant, anti-inflammatory, and

neuroprotective agent warrants further investigation. Future research should focus on

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://consensus.app/questions/cbd-chemical-structure/
https://consensus.app/questions/cbd-chemical-structure/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14079342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


elucidating the precise molecular mechanisms of action, conducting robust clinical trials to

validate its therapeutic efficacy, and optimizing synthetic routes for large-scale production. The

development of detailed experimental protocols and a deeper understanding of its signaling

pathways will be crucial for advancing CBDV from a research compound to a potential

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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